Cas no 1448050-69-8 (2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide)

• Product Name: 2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide
• CAS No: 1448050-69-8
• MF: C₁₆H₁₈ClN₃O
• MW: 303.786622524261
• CID: 5761429
• PubChem ID: 71808578
• Update Time: 2025-05-28

2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)acetamide
• F6440-3926
• AKOS024563406
• 2-(2-CHLOROPHENYL)-N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]ACETAMIDE
• 2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide
• 1448050-69-8

• Inchi： 1S/C16H18ClN3O/c1-20-15(11-6-7-11)9-13(19-20)10-18-16(21)8-12-4-2-3-5-14(12)17/h2-5,9,11H,6-8,10H2,1H3,(H,18,21)
• InChI Key： CNQBSGCKZNEOTD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1C=C(C2CC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 303.1138399g/mol
• Monoisotopic Mass: 303.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide

Comprehensive Overview of 2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide (CAS No. 1448050-69-8)

2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide, with the CAS number 1448050-69-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug discovery and development. The presence of a chlorophenyl group and a cyclopropyl-substituted pyrazole moiety makes it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide has surged due to their versatility in targeting various biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the increasing focus on precision medicine and personalized therapies. The compound's CAS No. 1448050-69-8 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

The synthesis of 2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide involves multi-step organic reactions, often starting from readily available precursors like 2-chlorophenylacetic acid and 5-cyclopropyl-1-methyl-1H-pyrazol-3-amine. Optimizing the yield and purity of this compound is a key focus for chemists, as it ensures reproducibility in downstream applications. The compound's molecular weight and solubility profile are also critical parameters for formulation scientists working on drug delivery systems.

From a commercial perspective, CAS No. 1448050-69-8 is often listed by specialty chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as scale of production and regulatory compliance. Companies engaged in high-throughput screening and fragment-based drug design frequently inquire about this compound, highlighting its role in early-stage drug discovery.

Environmental and safety considerations are also paramount when handling 2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. The compound's stability under various conditions is another area of interest, as it impacts storage and transportation logistics.

In conclusion, 2-(2-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]acetamide (CAS No. 1448050-69-8) represents a promising candidate for further exploration in medicinal chemistry. Its structural complexity and potential biological activity make it a subject of ongoing research, with applications ranging from cancer therapy to neurological disorders. As the scientific community continues to uncover its properties, this compound is likely to remain a focal point in the quest for innovative therapeutics.